1-(4-methoxyphenyl)-N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]phenyl}-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-[4-[4-(3-methylphenyl)piperazine-1-carbonyl]phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C30H32N4O4/c1-21-4-3-5-26(18-21)32-14-16-33(17-15-32)30(37)22-6-8-24(9-7-22)31-29(36)23-19-28(35)34(20-23)25-10-12-27(38-2)13-11-25/h3-13,18,23H,14-17,19-20H2,1-2H3,(H,31,36)
• InChI Key: YIUJXYJUMGZSJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)NC(=O)C4CC(=O)N(C4)C5=CC=C(C=C5)OC
• Molecular Formula: C30H32N4O4
• Molecular Weight: 512.6 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms. Piperazine rings are often found in pharmaceuticals and recreational drugs.

Molecular Structure Analysis

The compound’s structure is characterized by its pyrrolidine and piperazine rings, as well as multiple phenyl (benzene) rings. The methoxy (OCH3) and carbonyl (C=O) groups attached to the phenyl rings contribute to the compound’s polarity and may influence its interactions with biological targets.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For example, the carbonyl group could undergo nucleophilic addition reactions, and the compound could participate in acid-base reactions via the nitrogen atoms in the pyrrolidine and piperazine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of polar functional groups and aromatic rings could impact the compound’s solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action would depend on the compound’s intended biological target. Compounds with similar structures are often used in drug discovery, so this compound could potentially interact with a variety of biological targets.

Future Directions

Future research could involve testing the compound’s biological activity, optimizing its structure for better efficacy or safety, and investigating its mechanism of action.